Cas no 2138409-46-6 (4-[Bromo(fluoro)methylidene]-1-methylpiperidine)

• Product Name: 4-[Bromo(fluoro)methylidene]-1-methylpiperidine
• CAS No: 2138409-46-6
• MF: C₇H₁₁BrFN
• MW: 208.071344614029
• CID: 6040095
• PubChem ID: 165956132
• Update Time: 2025-05-23

4-[Bromo(fluoro)methylidene]-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24815567
• 2138409-46-6
• 4-[bromo(fluoro)methylidene]-1-methylpiperidine
• EN300-763687
• 4-[Bromo(fluoro)methylidene]-1-methylpiperidine

• Inchi： 1S/C7H11BrFN/c1-10-4-2-6(3-5-10)7(8)9/h2-5H2,1H3
• InChI Key： JSAOMHMCRKXCDN-UHFFFAOYSA-N
• SMILES： Br/C(=C1\CCN(C)CC\1)/F

Computed Properties

• Exact Mass: 207.00589g/mol
• Monoisotopic Mass: 207.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-[Bromo(fluoro)methylidene]-1-methylpiperidine

4-[Bromo(fluoro)methylidene]-1-methylpiperidine (CAS No. 2138409-46-6)

4-[Bromo(fluoro)methylidene]-1-methylpiperidine is a highly specialized organic compound with the CAS registry number 2138409-46-6. This compound belongs to the class of heterocyclic compounds, specifically piperidines, which are six-membered rings containing one nitrogen atom. The presence of a bromo(fluoro)methylidene group at the 4-position introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemical research.

The molecular structure of 4-[Bromo(fluoro)methylidene]-1-methylpiperidine is characterized by a piperidine ring with a methyl group attached to the nitrogen atom (at position 1) and a bromo(fluoro)methylidene substituent at position 4. The methylidene group (CH=) bridges the bromine and fluorine atoms, creating a highly electron-deficient environment due to the electronegativity of both halogens. This unique substitution pattern imparts distinctive reactivity and stability to the molecule, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of bromofluoromethylidene-substituted piperidines in medicinal chemistry. Researchers have explored their role as building blocks for drug discovery, particularly in the development of bioisosteres and mimetics. The combination of bromine and fluorine atoms in the methylidene group provides a platform for tuning pharmacokinetic properties such as lipophilicity and metabolic stability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of 4-[Bromo(fluoro)methylidene]-1-methylpiperidine exhibit promising activity against certain kinase targets, suggesting their potential as leads for anticancer drug development.

In addition to its medicinal applications, 4-[Bromo(fluoro)methylidene]-1-methylpiperidine has been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in catalytic applications. A 2023 report in *Chemical Communications* revealed that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering enhanced catalytic efficiency compared to traditional ligands. This finding underscores its versatility across diverse chemical disciplines.

The synthesis of 4-[Bromo(fluoro)methylidene]-1-methylpiperidine typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. A common approach involves the reaction of bromofl uoromethylenation agents with appropriately substituted piperidine derivatives. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are critical for studying stereochemical effects in biological systems.

From an analytical standpoint, bromofluoromethylidene-substituted piperidines present unique challenges due to their complex electronic environments. Techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate their structures and confirm purity. A 2023 study published in *Analytical Chemistry* introduced novel methodologies for the quantitative analysis of such compounds using high-resolution mass spectrometry, which has significantly improved their characterization.

In conclusion, 4-[Bromo(fluoro)methylidene]-1-methylpiperidine (CAS No. 2138409-46-6) is a versatile compound with applications spanning medicinal chemistry, catalysis, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical solutions. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.